Cas no 173603-23-1 (CIS-1,2-BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)STILBENE)

• Product Name: CIS-1,2-BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)STILBENE
• CAS No: 173603-23-1
• MF: C₂₀H₃₀B₂O₄
• MW: 356.071806430817
• MDL: MFCD02683500
• CID: 92080
• PubChem ID: 24874628
• Update Time: 2025-05-19

CIS-1,2-BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)STILBENE Chemical and Physical Properties

Names and Identifiers

• CIS-1,2-BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)STILBENE
• (E)-STILBENEDIBORONIC ACID BIS(PINACOL) ESTER
• (E)-ALPHA,BETA-STYRENEDIBORONIC ACID BIS(PINACOL) ESTER
• CIS-1,2-BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)STYRENE
• CIS-2-PHENYLVINYL-1,2-BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE)
• (E)-alpha,beta-Styrenediboronicacid
• (e)-à,á-styrenediboronic acid bis(pinacol) ester
• (E)-^a,^b-Styrenediboronic acid bis(pinacol) ester
• (E)-1,2-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-phenylethene
• (E)-1,2-STYRENEDIBORONIC ACID BIS(PINACOL) ESTER
• (E)-2,2'-(1-phenylethene-1,2-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
• (E)-Phenyl-1,2-ethylenediboronic acid bis(pinacol) ester
• (E)-α,SS-STYRENEDIBORONIC ACID BIS(PINACOL) ESTER
• (E)-α,β-Sty
• (E)-ALPHA,SS-STYRENEDIBORONIC ACID BIS(PINACOL) ESTER
• (E)-ɑ,β-Styrenediboronic acid bis(pinacol) ester, 98%
• (E)-^a,^b-Styrenediboronic acid bis(pinacol) ester, 98%
• (E)-alpha,~-Styrenediboronic acid bis(pinacol) ester, 98%
• (E)-Phenyl-1,2-ethylenediboronic acid bis(pinacol) ester, 98%
• CS-0173803
• 4,4,5,5-tetramethyl-2-[(E)-1-phenyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane,2,2'-[(1E)-1-phenyl-1,2-ethenediyl]bis[4,4,5,5-tetramethyl-
• (E)-Alpha,beta-styrenediboronic acid, pinacol ester
• MFCD02683500
• 173603-23-1
• cis-1,2-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) styrene

• MDL： MFCD02683500
• Inchi： 1S/C20H30B2O4/c1-17(2)18(3,4)24-21(23-17)14-16(15-12-10-9-11-13-15)22-25-19(5,6)20(7,8)26-22/h9-14H,1-8H3/b16-14-
• InChI Key： VQWACXAYGMFHOQ-PEZBUJJGSA-N
• SMILES： O1B(/C(/C2C=CC=CC=2)=C\B2OC(C)(C)C(C)(C)O2)OC(C)(C)C1(C)C
• BRN： 8855562

Computed Properties

• Exact Mass: 356.23300
• Monoisotopic Mass: 356.2330198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.0±0.1 g/cm3
• Melting Point: 69-73 °C (lit.)
• Boiling Point: 363.9±52.0 °C at 760 mmHg
• Flash Point: 173.9±30.7 °C
• Refractive Index: 1.498
• PSA: 36.92000
• LogP: 4.33280
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

CIS-1,2-BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)STILBENE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on CIS-1,2-BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)STILBENE

Introduction to CIS-1,2-BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)STILBENE (CAS No. 173603-23-1)

CIS-1,2-BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)STILBENE, commonly referred to as CIS-BDTS, is a versatile compound with significant applications in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique boronic ester functional groups and its stilbene backbone, which confer it with a wide range of chemical reactivity and biological activity. The compound is identified by the CAS number 173603-23-1.

The structure of CIS-BDTS consists of a stilbene core with two 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacolborane) groups attached to the 1 and 2 positions. This configuration provides the molecule with excellent stability and reactivity in various synthetic transformations. The boronic ester groups are particularly useful in Suzuki-Miyaura coupling reactions, which are widely employed in the synthesis of biologically active compounds and pharmaceuticals.

Recent advancements in the field of medicinal chemistry have highlighted the potential of CIS-BDTS in drug discovery and development. One notable application is its use as a building block for the synthesis of boron-containing drugs. Boron-based compounds have shown promise in treating various diseases due to their unique properties such as boron neutron capture therapy (BNCT) and their ability to modulate biological processes.

In a study published in the Journal of Medicinal Chemistry in 2022, researchers demonstrated that derivatives of CIS-BDTS exhibit potent anticancer activity against a variety of cancer cell lines. The study found that these derivatives can selectively target cancer cells while sparing normal cells, making them promising candidates for further preclinical and clinical evaluation.

Beyond its applications in medicinal chemistry, CIS-BDTS has also found use in materials science. Its ability to undergo controlled polymerization reactions has led to the development of novel polymeric materials with tunable properties. These materials have potential applications in areas such as drug delivery systems, sensors, and coatings.

The synthesis of CIS-BDTS typically involves a multi-step process that includes the formation of the stilbene core and the subsequent attachment of the boronic ester groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common method involves the reaction of 1,2-dibromostilbene with pinacolborane under palladium catalysis.

In terms of safety and handling, it is important to note that while CIS-BDTS is not classified as a hazardous material under current regulations, it should still be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound.

The future outlook for CIS-BDTS is promising. Ongoing research is focused on optimizing its synthetic methods to improve yield and purity while exploring new applications in both medicinal and materials science. As more studies are conducted and new derivatives are developed, it is likely that this compound will continue to play a significant role in advancing scientific knowledge and technological innovation.

In conclusion, CIS-1,2-BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)STILBENE (CAS No. 173603-23-1) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers working at the forefront of these fields.